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Compound of Interest

Compound Name: 2,6-Dibromoaniline

Cat. No.: B042060

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet
(MSDS) information for 2,6-Dibromoaniline (CAS No. 608-30-0). The following sections detail
the hazards, necessary precautions, and emergency procedures to ensure the safe and
effective use of this compound in a laboratory and research setting.

Section 1: Chemical Identification and Physical
Properties

2,6-Dibromoaniline is a beige crystalline solid.[1] Key physical and chemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 608-30-0 [11[2]
Molecular Formula C6H5Br2N [1]
Molecular Weight 250.92 g/mol [11[3]
Appearance Beige crystalline solid [1]

Melting Point 80 - 82 °C (lit.) [1][4]
Boiling Point 262 - 264 °C (lit.) [1114]

Flash Point 262-264°C [1]
Solubility Insoluble in water. [5]

Section 2: Hazard Identification and Classification

2,6-Dibromoaniline is classified as a hazardous substance. The primary hazards are

summarized below.

GHS Hazard Statements:

Harmful if swallowed (H302).[1][6]

e Harmful in contact with skin (H312).[1][6]

o Causes skin irritation (H315).[1][3][6][7]

e May cause an allergic skin reaction (H317).[1][2][3][7]
o Causes serious eye irritation (H319).[1][2][3][6][7]

e Harmful if inhaled (H332).[1][6]

May cause respiratory irritation (H335).[1][2]

Signal Word: Warning[1][3]
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Absorption into the body can lead to the formation of methemoglobin, which in sufficient
concentrations may cause cyanosis (bluish discoloration of the skin).[1][8]

Section 3: Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
Handling:

e Avoid contact with skin and eyes.[1][9]

e Avoid formation of dust and aerosols.[1][2][10]

o Use only in a well-ventilated area, preferably in a fume hood.[2][6][9][11][12]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.[1][2][3][6][11]

e Wash hands thoroughly after handling.[2][8][9]

» Do not eat, drink, or smoke when using this product.[6][9][11]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][10][12]
o Store locked up.[2][6][11]

e Incompatible materials to avoid include acids, acid chlorides, acid anhydrides, and oxidizing
agents.[1][2][5]

Section 4: Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,6-Dibromoaniline:
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PPE Type Specifications References

Wear appropriate protective
) eyeglasses or chemical safety
Eye/Face Protection ] ) [2][8][12][13]
goggles. Tight-sealing safety

goggles are recommended.

Wear appropriate protective
Skin Protection gloves and clothing to prevent (1121131617181

skin exposure.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
Respiratory Protection ) ) [11[2][8]
respirator cartridges. Use
respirators and components
tested and approved under
appropriate government
standards such as NIOSH

(US) or CEN (EUV).

Section 5: First Aid and Emergency Procedures

In the event of exposure or an accident, follow these first-aid measures immediately.

General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.
[11[3][10]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][2][3][8]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1][2][3]
Take off contaminated clothing and wash it before reuse.[2][14]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1][2][3][8] Remove contact lenses if present and easy to do. Continue
rinsing.[1][2][3]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1][3][8]

Section 6: Fire-Fighting and Accidental Release
Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3][9][10]

o Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and hydrogen
bromide gas.[1][2][9][15]

o Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.
[11[2][10][12]

Accidental Release Measures:

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[1][2][10]

e Environmental Precautions: Do not let the product enter drains.[1][7][10][15]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1][2][8][10]

Section 7: Toxicological Information

o Acute Toxicity: No data available for acute toxicity.[1]
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o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

o Specific Target Organ Toxicity (Repeated Exposure): No data available.[1]

Section 8: Experimental Protocols and
Methodologies

Detailed experimental protocols involving 2,6-Dibromoaniline should be designed with strict
adherence to the safety precautions outlined in this guide. All manipulations should be carried
out in a certified chemical fume hood. Researchers must wear the specified personal protective
equipment at all times. Waste disposal must be conducted in accordance with institutional and
local regulations for hazardous chemical waste.

Section 9: Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling and emergency
response for 2,6-Dibromoaniline.
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Safe Handling Protocol

Start Handling
2,6-Dibromoaniline

T~~~ _ _If Exposure Occurs

e Emergency Response

Wear Appropriate PPE:
- Safety Goggles Exposure Event
- Gloves
- Lab Coat
v A
Work in a Inhalation: Skin Contact: Eye Contact: Ingestion:
Well-Ventilated Area - Move to Fresh Air - Wash with Soap & Water - Rinse with Water (15 min) - Rinse Mouth
(Fume Hood) - Artificial Respiration if needed - Remove Contaminated Clothing - Remove Contact Lenses - Do Not Induce Vomiting
- Seek Medical Attention - Seek Medical Attention - Seek Medical Attention - Seek Medical Attention

4

Avoid:
- Skin/Eye Contact
- Dust/Aerosol Formation
- Ingestion/Inhalation

\ 4

Store Properly:
- Tightly Closed
- Cool, Dry, Ventilated
- Away from Incompatibles

Complete Handling

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 2,6-Dibromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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